Cas no 1932336-75-8 ((1S,4S,5R)-5-fluoro-2-azabicyclo[2.2.1]heptane)

(1S,4S,5R)-5-fluoro-2-azabicyclo[2.2.1]heptane is a fluorinated bicyclic amine with a rigid norbornane-like structure, offering unique steric and electronic properties. The stereospecific fluorine substitution at the 5-position enhances its potential as a chiral building block in pharmaceutical synthesis, particularly for bioactive molecules requiring precise spatial orientation. Its constrained bicyclic framework contributes to improved metabolic stability and binding selectivity in drug design. The compound’s high enantiopurity and defined stereochemistry make it valuable for asymmetric synthesis and medicinal chemistry applications. Its reactivity profile allows for further functionalization, enabling the development of novel analogs with tailored pharmacological properties. This scaffold is of interest in CNS-targeted and enzyme inhibitor research due to its structural rigidity and fluorine-induced polarity modulation.
(1S,4S,5R)-5-fluoro-2-azabicyclo[2.2.1]heptane structure
1932336-75-8 structure
Product Name:(1S,4S,5R)-5-fluoro-2-azabicyclo[2.2.1]heptane
CAS No:1932336-75-8
MF:C6H10FN
MW:115.148705005646
CID:4632190
Update Time:2025-06-08

(1S,4S,5R)-5-fluoro-2-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • (1S,4S,5R)-5-fluoro-2-azabicyclo[2.2.1]heptane
    • Inchi: 1S/C6H10FN/c7-6-2-5-1-4(6)3-8-5/h4-6,8H,1-3H2/t4-,5-,6+/m0/s1
    • InChI Key: OAJNJXJCKQKODM-HCWXCVPCSA-N
    • SMILES: [C@]12([H])C[C@]([H])([C@H](F)C1)CN2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0

(1S,4S,5R)-5-fluoro-2-azabicyclo[2.2.1]heptane Pricemore >>

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